Cas no 1171584-41-0 (1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea)

• Product Name: 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• CAS No: 1171584-41-0
• MF: C₁₅H₁₂ClN₃O₂
• MW: 301.727682113647
• CID: 5981747
• PubChem ID: 30375460
• Update Time: 2025-05-22

1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea
• F5539-0004
• AKOS024513123
• VU0646885-1
• 1-(4-chlorophenyl)-3-(2-oxo-1,3-dihydroindol-5-yl)urea
• 1-(4-chlorophenyl)-3-(2-oxoindolin-5-yl)urea
• 1171584-41-0

• Inchi： 1S/C15H12ClN3O2/c16-10-1-3-11(4-2-10)17-15(21)18-12-5-6-13-9(7-12)8-14(20)19-13/h1-7H,8H2,(H,19,20)(H2,17,18,21)
• InChI Key： MTSOXNPKVCBICB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC1C=CC2=C(C=1)CC(N2)=O)=O

Computed Properties

• Exact Mass: 301.0618043g/mol
• Monoisotopic Mass: 301.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea

Recent Advances in the Study of 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS: 1171584-41-0)

The compound 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS: 1171584-41-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique indole and chlorophenyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves the yield and purity of the compound, making it more suitable for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of biological activity, 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea has demonstrated promising results as an inhibitor of specific protein kinases involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits potent inhibitory effects on the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases. The researchers used in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity for JAK2, a key kinase in this pathway.

Further investigations into the compound's mechanism of action have uncovered its potential as an anti-cancer agent. A 2024 study in Cancer Research demonstrated that 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The study also noted that the compound exhibits minimal cytotoxicity towards normal cells, suggesting a favorable therapeutic window. These findings have sparked interest in further preclinical evaluations to assess its efficacy in animal models.

Despite these promising results, challenges remain in the development of 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, which may necessitate the development of novel formulations or prodrug strategies. Additionally, ongoing research is exploring the potential for structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 1-(4-chlorophenyl)-3-(2-oxo-2,3-dihydro-1H-indol-5-yl)urea (CAS: 1171584-41-0) represents a promising candidate for further development in the treatment of inflammatory and oncological diseases. The latest research highlights its synthetic accessibility, biological potency, and potential for therapeutic application. Future studies will be crucial to address the current limitations and advance this compound towards clinical evaluation.